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Compound of Interest

Compound Name: Dibenzosuberol

Cat. No.: B195590

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibenzosuberol, also known as 10,11-dihydro-5H-dibenzol[a,d]cyclohepten-5-ol, is a tricyclic
organic compound. Its derivatives are of significant interest in medicinal chemistry and drug
development, particularly as inhibitors of the p38 mitogen-activated protein kinase (MAPK)
signaling pathway, which is implicated in inflammatory diseases.[1] This technical guide
provides a comprehensive overview of the chemical properties, structure, and synthesis of
dibenzosuberol, along with insights into its role as a precursor to pharmacologically active
molecules.

Chemical Structure and Properties

Dibenzosuberol possesses a distinctive tricyclic structure consisting of two benzene rings
fused to a central seven-membered cycloheptane ring. The hydroxyl group at position 5 is a
key functional group that influences its chemical reactivity and potential for derivatization.

The core structure of dibenzosuberol is shared by a class of compounds known as
dibenzocycloheptenes. The dihydro designation indicates the saturation of the ethylene bridge
at the 10 and 11 positions.
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Table 1: Quantitative Chemical Properties of

Dibenzaosuberal
Property Value Source
Molecular Formula Ci1s5H140 [2][3]
Molecular Weight 210.27 g/mol [2][3]
CAS Registry Number 1210-34-0 [2][3]
Melting Point 89-90 °C
Appearance Solid

10,11-dihydro-5H-
dibenzo[a,d]cyclohepten-5-ol,

Synonyms 5- [2][3]
Hydroxydibenzo[a,d]cyclohept
a[4][5]diene

Experimental Protocols
Synthesis of Dibenzosuberol

A common and effective method for the synthesis of dibenzosuberol is the reduction of its
corresponding ketone, 10,11-dihydro-5H-dibenzol[a,d]cyclohepten-5-one (dibenzosuberone).[5]

Reaction Scheme:
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(Dibenzosuberone\ Reduction

)

Reagents Dibenzosuberol

Reducing Agent
(e.g., Sodium Borohydride)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b195590?utm_src=pdf-body-img
https://www.benchchem.com/product/b195590?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

o 1. researchgate.net [researchgate.net]

e 2. 5H-Dibenzola,d]cyclohepten-5-ol, 10,11-dihydro- [webbook.nist.gov]
e 3. 5H-Dibenzo[a,d]cyclohepten-5-ol, 10,11-dihydro- [webbook.nist.gov]
o 4. researchgate.net [researchgate.net]

e 5. prepchem.com [prepchem.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Chemical Properties
and Structure of Dibenzosuberol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195590#dibenzosuberol-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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